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Disclaimer: The antibody "BAR-072" could not be definitively identified from public resources.
The following technical support guide has been generated for a representative antibody, Anti-
Transferrin Receptor 1 (TfR1, CD71) Monoclonal Antibody (clone BAR-072), to demonstrate a
comprehensive validation and troubleshooting resource. TfR1 is a well-characterized protein
involved in iron uptake.[1]

Frequently Asked Questions (FAQs)

Q1: What is the target of the Anti-TfR1 mAb (clone BAR-072)? Al: This antibody targets the
human Transferrin Receptor 1 (TfR1), also known as CD71. TfR1 is a type Il transmembrane
glycoprotein essential for iron uptake through receptor-mediated endocytosis of iron-bound
transferrin.[1]

Q2: What is the expected molecular weight of TfR1 in a Western Blot? A2: Transferrin Receptor
1 is a disulfide-linked homodimer. Under reducing conditions, the monomer runs at
approximately 95 kDa. Under non-reducing conditions, the dimer will appear at approximately
190 kDa.

Q3: In which applications has the BAR-072 clone been validated? A3: The BAR-072 clone has
been validated for use in Western Blotting (WB), Immunocytochemistry (ICC),
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Immunohistochemistry (IHC-P), and Flow Cytometry (FC). See the validation summary table
below for recommended starting dilutions.

Q4: What is the subcellular localization of TfR1? A4: TfR1 is primarily localized to the plasma
membrane.[1] It undergoes continuous endocytosis and recycling between the plasma
membrane and endosomes as part of its function in iron uptake.

Quantitative Data Summary
ble 1: led Starti luti

Application Recommended Dilution
Western Blot (WB) 1:1000 - 1:2000
Immunocytochemistry (ICC/IF) 1:200 - 1:500
Immunohistochemistry (IHC-P) 1:100 - 1:300

Flow Cytometry (FC) 1:50 - 1:100

Note: Optimal dilutions should be determined empirically by the end-user.

ble 2: Speci -

Species Reactivity Validation Method
Human + WB, ICC, IHC, FC
Mouse + WB

Rat - Not Tested

Troubleshooting Guides
Western Blotting

e Q:1see no band or a very weak band at 95 kDa.

o Antibody Dilution: Your antibody may be too dilute. Try a lower dilution (e.g., 1:500).
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o Protein Load: Ensure you have loaded sufficient protein (20-30 ug of total lysate is
recommended). Use a positive control lysate from a cell line with high TfR1 expression
(e.g., HelLa, K562).

o Transfer Efficiency: Verify successful protein transfer from the gel to the membrane by
Ponceau S staining.

o Secondary Antibody: Ensure your secondary antibody is appropriate for the primary (e.g.,
anti-mouse IgG) and is not expired.

e Q: 1 see multiple bands or high background.

o Blocking: Increase the blocking time to 1.5-2 hours at room temperature or use a different
blocking agent (e.g., 5% BSA instead of milk).

o Washing Steps: Increase the number and duration of wash steps after primary and
secondary antibody incubations to remove non-specific binding.

o Antibody Concentration: The primary or secondary antibody concentration may be too
high. Try a higher dilution.

o Sample Purity: The presence of TfR1 dimers (190 kDa) or degradation products may
result in extra bands. Ensure fresh lysate and proper sample preparation.

Immunohistochemistry (IHC)

e Q: 1 have weak or no staining in my tissue sections.

o Antigen Retrieval: TfR1 staining in paraffin-embedded tissues is highly dependent on
proper heat-induced epitope retrieval (HIER). Ensure your HIER protocol (e.g., using
citrate buffer, pH 6.0) is optimized.

o Antibody Incubation: Increase the primary antibody incubation time, for example, overnight
at 4°C.

o Tissue Permeabilization: Ensure adequate permeabilization (e.g., with Triton X-100 or
Tween-20) if staining intracellular epitopes, although TfR1 is primarily membranous.
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e Q: | am observing high background staining.

o Endogenous Peroxidase: If using an HRP-based detection system, ensure endogenous
peroxidase activity is quenched (e.qg., with 3% H202).

o Non-specific Binding: Use a serum block from the same species as your secondary
antibody (e.g., goat serum for a goat anti-mouse secondary).

o Primary Antibody Concentration: The primary antibody may be too concentrated. Titrate to
a higher dilution.

Signaling and Experimental Workflow Diagrams
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Caption: Receptor-mediated endocytosis pathway for iron uptake via Transferrin Receptor 1
(TfR1).
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Caption: General workflow for the validation of a new primary antibody for multiple applications.
Detailed Experimental Protocols
Protocol 1: Western Blotting
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o Lysate Preparation: Collect cells and lyse in RIPA buffer supplemented with protease
inhibitors. Determine protein concentration using a BCA assay.

o SDS-PAGE: Denature 20-30 pg of protein lysate per lane by boiling in Laemmli sample
buffer (with B-mercaptoethanol for reducing conditions). Separate proteins on a 4-15%
polyacrylamide gel.

o Membrane Transfer: Transfer proteins to a PVDF membrane. Confirm transfer with Ponceau
S stain.

e Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST (Tris-Buffered
Saline, 0.1% Tween-20) for 1 hour at room temperature.

e Primary Antibody Incubation: Incubate the membrane with Anti-TfR1 mAb (clone BAR-072)
diluted 1:1000 in blocking buffer overnight at 4°C with gentle agitation.

e Washing: Wash the membrane 3 times for 10 minutes each with TBST.

e Secondary Antibody Incubation: Incubate with an HRP-conjugated anti-mouse 1gG
secondary antibody, diluted in blocking buffer according to the manufacturer's instructions,
for 1 hour at room temperature.

e Washing: Repeat the wash step (6).

o Detection: Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal
using a digital imager or film. The expected band size is ~95 kDa.

Protocol 2: Immunocytochemistry (IF)

o Cell Culture: Grow cells on sterile glass coverslips in a culture dish until they reach 60-70%
confluency.

o Fixation: Wash cells with PBS, then fix with 4% paraformaldehyde (PFA) in PBS for 15
minutes at room temperature.

o Permeabilization: Wash 3 times with PBS. Permeabilize cells with 0.25% Triton X-100 in
PBS for 10 minutes.
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e Blocking: Wash 3 times with PBS. Block with 1% BSA in PBST (PBS + 0.1% Tween-20) for 1
hour.

e Primary Antibody Incubation: Dilute Anti-TfR1 mAb (clone BAR-072) 1:400 in blocking buffer
and incubate overnight at 4°C.

e Washing: Wash 3 times for 5 minutes each with PBST.

» Secondary Antibody Incubation: Incubate with a fluorescently-conjugated anti-mouse 1gG
secondary antibody (e.g., Alexa Fluor 488), diluted in blocking buffer, for 1 hour at room
temperature in the dark.

e Counterstain & Mounting: Wash 3 times with PBST. Incubate with DAPI (1 pg/mL) for 5
minutes to stain nuclei. Wash once with PBS and mount the coverslip onto a microscope
slide using an anti-fade mounting medium.

e Imaging: Visualize using a fluorescence or confocal microscope. Expect to see staining
primarily on the cell membrane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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